Cas no 38846-29-6 (Bis(N-methylanilinium) sulphate)

• Product Name: Bis(N-methylanilinium) sulphate
• CAS No: 38846-29-6
• MF: C₁₄H₂₀N₂O₄S
• MW: 312.384602546692
• CID: 316153
• PubChem ID: 56842490
• Update Time: 2025-04-19

Bis(N-methylanilinium) sulphate Chemical and Physical Properties

Names and Identifiers

• Bis(N-methylanilinium) sulphate
• methyl(phenyl)azanium,sulfate
• methyl-phenyl-ammonium sulfate
• NS00089830
• EINECS 254-151-4
• 38846-29-6
• Bis-(N-methylanilinium)sulfate

• Inchi： 1S/2C7H9N.H2O4S/c2*1-8-7-5-3-2-4-6-7;1-5(2,3)4/h2*2-6,8H,1H3;(H2,1,2,3,4)
• InChI Key： GAEQQZIJYRWUCU-UHFFFAOYSA-N
• SMILES： S(=O)(=O)([O-])[O-].[NH2+](C)C1C=CC=CC=1.[NH2+](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 312.1145
• Monoisotopic Mass: 312.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Boiling Point: 544.8°Cat760mmHg
• Flash Point: 283.3°C
• PSA: 113.48